molecular formula C17H16N6O B6575393 N6-[(furan-2-yl)methyl]-N4-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine CAS No. 1105252-58-1

N6-[(furan-2-yl)methyl]-N4-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

Cat. No. B6575393
CAS RN: 1105252-58-1
M. Wt: 320.3 g/mol
InChI Key: XZILSGXGLCPBKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of pyrazolo[3,4-d]pyrimidine . Pyrazolo[3,4-d]pyrimidines are a class of compounds that have been studied for their potential as CDK2 inhibitors, which could make them useful in cancer treatment .

Scientific Research Applications

Antibacterial Activity

Furan derivatives, such as the compound , have been found to have significant antibacterial activity . They have been used to create numerous innovative antibacterial agents due to their remarkable therapeutic efficacy . These compounds can be effective against both gram-positive and gram-negative bacteria .

Anti-Alzheimer Agent

Furan-based compounds have been synthesized and evaluated for their inhibition activity of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are key enzymes involved in Alzheimer’s disease . The synthesized compounds showed good inhibition against AChE and BuChE, suggesting that they could be potential anti-Alzheimer agents .

Antioxidant Property

In addition to their potential as anti-Alzheimer agents, furan-based compounds have also been found to have antioxidant properties . They were found to exhibit promising antioxidant activity in a DPPH radical assay .

Anticancer Agents

Furan derivatives have been used to develop novel indole scaffolds as anticancer agents targeting the epidemal growth factor receptor (EGFR) . The cytotoxic activities of these compounds were evaluated against three EGFR high-expressed cancer cell lines .

Anti-Ulcer Activity

Furan-containing compounds have been found to have anti-ulcer activity . This makes them potential candidates for the development of new drugs for the treatment of ulcers .

Diuretic Activity

Furan derivatives have been found to have diuretic activity . This means they could potentially be used in the treatment of conditions that benefit from increased urine production .

Muscle Relaxant

Furan-containing compounds have been found to have muscle relaxant properties . This could potentially make them useful in the treatment of conditions that involve muscle spasms or tension .

Anti-Inflammatory and Analgesic

Furan derivatives have been found to have anti-inflammatory and analgesic properties . This suggests they could potentially be used in the treatment of conditions involving inflammation and pain .

Mechanism of Action

While the exact mechanism of action for this compound isn’t specified, compounds with the pyrazolo[3,4-d]pyrimidine scaffold have been studied for their inhibitory effects on CDK2, a protein kinase involved in cell cycle regulation .

properties

IUPAC Name

6-N-(furan-2-ylmethyl)-4-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N6O/c1-11-4-6-12(7-5-11)20-15-14-10-19-23-16(14)22-17(21-15)18-9-13-3-2-8-24-13/h2-8,10H,9H2,1H3,(H3,18,19,20,21,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZILSGXGLCPBKD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)NC2=NC(=NC3=C2C=NN3)NCC4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N6-(furan-2-ylmethyl)-N4-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.